Methyl 3-[(2-phenylethyl)amino]butanoate chemical structure and properties
Methyl 3-[(2-phenylethyl)amino]butanoate chemical structure and properties
An In-Depth Technical Guide to Methyl 3-[(2-phenylethyl)amino]butanoate
Executive Summary
This technical guide provides a comprehensive overview of Methyl 3-[(2-phenylethyl)amino]butanoate, a secondary amine belonging to the β-amino ester class of compounds. As a derivative of phenethylamine, this molecule holds potential interest for researchers in medicinal chemistry and drug development due to the well-established neuro-modulatory and psychoactive properties of the phenethylamine scaffold.[1][2][3][4] This document elucidates the compound's chemical structure, physicochemical properties, and plausible, detailed synthetic routes. It offers field-proven insights into experimental design, emphasizing robust synthesis protocols and self-validating characterization methodologies. While experimental data for this specific molecule is scarce in public literature, this guide provides predictive spectroscopic profiles and discusses its potential pharmacological context, serving as a foundational resource for scientists initiating research on this or structurally related compounds.
Chemical Identity and Structure Elucidation
Methyl 3-[(2-phenylethyl)amino]butanoate is a molecule integrating three key chemical motifs: a phenylethyl group, a secondary amine, and a methyl butanoate ester. The nitrogen atom is positioned at the third carbon (β-position) relative to the ester's carbonyl group, classifying it as a β-amino ester. The structure contains a stereocenter at the C3 position of the butanoate chain, implying the existence of (R) and (S) enantiomers, which would be critical for any stereospecific biological interactions.
Table 1: Chemical Identifiers
| Identifier | Value | Source |
|---|---|---|
| IUPAC Name | Methyl 3-[(2-phenylethyl)amino]butanoate | - |
| CAS Number | 182558-96-9 | [5] |
| Molecular Formula | C₁₃H₁₉NO₂ | [5] |
| Molecular Weight | 221.30 g/mol | [5] |
| SMILES | CC(NCCC1=CC=CC=C1)CC(OC)=O | [5] |
| InChIKey | Will be generated upon synthesis and registration | - |
Recommended Protocol: Reductive Amination
This method is arguably the most efficient for this target, involving the condensation of a primary amine (phenethylamine) with a β-ketoester (methyl acetoacetate) to form an intermediate enamine/imine, which is then reduced in situ to the desired secondary amine.
Causality Behind Experimental Choices:
-
Reagents: Phenethylamine and methyl acetoacetate are commercially available and relatively inexpensive starting materials.
-
Catalyst/Dehydrating Agent: Titanium(IV) isopropoxide can be used to facilitate the formation of the imine/enamine intermediate by sequestering water, driving the equilibrium forward. Acetic acid can also be used as a catalyst.
-
Reducing Agent: Sodium borohydride (NaBH₄) is a mild and selective reducing agent suitable for this transformation. For more challenging reductive aminations, sodium triacetoxyborohydride (NaBH(OAc)₃) is often the reagent of choice due to its milder nature and tolerance of slightly acidic conditions.
-
Solvent: A protic solvent like methanol or ethanol is ideal as it is compatible with the borohydride reducing agent and effectively dissolves the reactants.
Step-by-Step Methodology:
-
Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add methyl acetoacetate (1.0 eq) and a suitable solvent (e.g., methanol, ~0.5 M concentration).
-
Amine Addition: Add 2-phenylethylamine (1.05 eq).
-
Condensation: If using a catalyst, add acetic acid (catalytic amount) or Ti(OiPr)₄ (1.1 eq). Stir the mixture at room temperature for 1-2 hours to allow for imine/enamine formation.
-
Reduction: Cool the reaction mixture to 0 °C in an ice bath. Slowly add sodium borohydride (NaBH₄) (1.5 eq) portion-wise, ensuring the temperature remains below 10 °C.
-
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.
-
Workup: Carefully quench the reaction by the slow addition of water at 0 °C. Concentrate the mixture under reduced pressure to remove the bulk of the methanol.
-
Extraction: Dilute the remaining aqueous residue with ethyl acetate. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.
-
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.
-
Purification: Purify the crude oil via flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to obtain the pure product.
Purification and Characterization Workflow
A self-validating system ensures the identity and purity of the synthesized compound.
Spectroscopic Profile (Predicted)
For a researcher who has synthesized this compound, the following spectroscopic data would confirm its identity.
Table 3: Predicted Spectroscopic Data
| Technique | Expected Signals |
|---|---|
| ¹H NMR | δ 7.1-7.3 (m, 5H, Ar-H), 3.6 (s, 3H, -OCH₃), 2.7-2.9 (m, 4H, -CH₂CH₂-Ph), ~2.5-3.0 (m, 1H, -CH(N)-), 2.3-2.4 (d, 2H, -CH₂CO-), 1.1-1.2 (d, 3H, -CH(CH₃)-), ~1.5-2.0 (br s, 1H, N-H). |
| ¹³C NMR | δ ~172 (C=O), ~140 (Ar C-ipso), ~128.5 (Ar CH), ~128.3 (Ar CH), ~126 (Ar CH), ~51 (-OCH₃), ~50 (-CH(N)-), ~48 (-NCH₂-), ~42 (-CH₂CO-), ~36 (-CH₂Ph), ~20 (-CH₃). |
| FT-IR (neat) | 3300-3400 cm⁻¹ (N-H stretch), 3000-3100 cm⁻¹ (Ar C-H stretch), 2800-3000 cm⁻¹ (Aliphatic C-H stretch), ~1735 cm⁻¹ (C=O ester stretch), ~1600, 1495 cm⁻¹ (Ar C=C stretch). |
| Mass Spec (ESI+) | Expected [M+H]⁺ = 222.1494. |
Potential Applications and Pharmacological Context
The core value of Methyl 3-[(2-phenylethyl)amino]butanoate in a research context lies in its identity as a substituted phenethylamine. The phenethylamine backbone is the foundation for a vast number of neuroactive compounds, including endogenous neurotransmitters (dopamine, norepinephrine), stimulants (amphetamine), and empathogens (MDMA). [2][6]
-
Neuromodulatory Potential: Phenethylamine and its derivatives are known to interact with monoamine systems in the brain, often by acting as agonists at trace amine-associated receptor 1 (TAAR1) or by influencing the activity of dopamine, serotonin, and norepinephrine transporters. [1][2]This compound could be screened for activity at these targets.
-
Scaffold for Drug Discovery: The structure provides multiple points for chemical modification. The aromatic ring, the secondary amine, and the ester moiety can all be altered to explore structure-activity relationships (SAR). For example, the amino ester functionality is a feature found in various biologically active molecules. [7]* Importance of Chirality: As the molecule is chiral, any future pharmacological studies must be conducted on the individual enantiomers. The (R) and (S) forms could have vastly different potencies, selectivities, or metabolic profiles. Therefore, stereoselective synthesis or chiral separation would be a mandatory next step for any drug development program.
Safety and Handling
No specific toxicity data is available for Methyl 3-[(2-phenylethyl)amino]butanoate. Therefore, it must be handled with the standard precautions for a new, uncharacterized chemical entity.
-
Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-resistant gloves.
-
Handling: Handle in a well-ventilated fume hood to avoid inhalation of any potential vapors. Avoid contact with skin and eyes.
-
Storage: Store in a tightly sealed container in a cool, dry place. The provided CAS number indicates a recommended storage temperature of 2-8°C under dry conditions. [5]
References
-
PubChem. Methyl 3-(methylamino)but-2-enoate, CID 2734182. [Link]
-
National Institute of Standards and Technology (NIST). Butanoic acid, 3-methyl-, 2-phenylethyl ester. [Link]
-
The Good Scents Company. methyl 3-hydroxy-3-methyl butanoate, 6149-45-7. [Link]
-
Molecules. New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. [Link]
-
International Journal of Molecular Sciences. Review of Selected 2-Phenylethylamine Derivatives and Opioids, Systematic Review of Their Effects on Psychomotor Abilities and Driving Performance: Psychopharmacology in the Context of Road Safety. [Link]
-
Wikipedia. Phenethylamine. [Link]
-
ACS Publications. Reaction Equilibrium of the ω-Transamination of (S)-Phenylethylamine: Experiments and ePC-SAFT Modeling. [Link]
-
Royal Society of Chemistry. Ethyl acetate as an acyl donor in the continuous flow kinetic resolution of (±)-1-phenylethylamine catalyzed by lipases. [Link]
-
United Nations Office on Drugs and Crime. Details for Phenethylamines. [Link]
-
Molecules. 2-Phenethylamines in Medicinal Chemistry: A Review. [Link]
-
Spirit Pharmacist. Phenethylamines: Dopamine Release and Duration of Action. [Link]
-
Kanto Chemical Co., Inc. New Catalysts for Reductive Amination. [Link]
-
Pearson. Show how you would accomplish the following synthetic conversions. (f) (R)-2-bromobutane → (S)-2-methylbutan-1-amine. [Link]
Sources
- 1. Review of Selected 2-Phenylethylamine Derivatives and Opioids, Systematic Review of Their Effects on Psychomotor Abilities and Driving Performance: Psychopharmacology in the Context of Road Safety - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Phenethylamine - Wikipedia [en.wikipedia.org]
- 3. Details for Phenethylamines [unodc.org]
- 4. 2-Phenethylamines in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
- 5. chemscene.com [chemscene.com]
- 6. Phenethylamines: Dopamine Release and Duration of Action [spiritpharmacist.com]
- 7. benchchem.com [benchchem.com]
